Ethyl 1,4-dioxaspiro[4.5]dec-7-ene-8-carboxylate

• Molecular Formula: C11H16O4
• Molecular Weight: 212.24 g/mol
• IUPAC Name: ethyl 1,4-dioxaspiro[4.5]dec-7-ene-8-carboxylate
• InChI: InChI=1S/C11H16O4/c1-2-13-10(12)9-3-5-11(6-4-9)14-7-8-15-11/h3H,2,4-8H2,1H3
• InChI Key: QKPKVIKEVXSKSM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CCC2(CC1)OCCO2

Description

Ethyl 1,4-dioxaspiro[4.5]dec-7-ene-8-carboxylate is a useful research compound. Its molecular formula is C11H16O4 and its molecular weight is 212.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of ethyl 8-(phenylselanyl)-1,4-dioxaspiro[4.5]decane-8-carboxylate (14.00 g, 38.00 mmol) in dichloromethane (100 mL) was added 30% hydrogen peroxide solution (11.6 mL, 380.0 mmol). The reaction mixture was stirred at ambient temperature for 16 h then diluted with dichloromethane (100 mL), washed with saturated sodium hydrogencarbonate (100 mL), saturated ammonium chloride (3×75 mL), and brine (3×75 mL), dried over anhydrous sodium sulfate and filtered. The filtrate was concentrated in vacuo to dryness. The residue was purified by column chromatography with ethyl acetate in hexanes (10%) to afford the title compound as a colorless liquid (6.10 g, 76%): 1H NMR (300 MHz, CDCl3) δ 6.82 (m, 1H), 4.11 (dd, J=7.1 Hz, 2H), 3.92 (s, 4H), 2.49-2.43 (m, 2H), 2.34-2.29 (m, 2H), 1.76-1.65 (m, 4H), 1.21 (t, J=7.1 Hz, 3H).